Cas no 21868-89-3 (1(2H)-Isoquinolinone, 3,4-dihydro-2-methyl-3-phenyl-)

• Product Name: 1(2H)-Isoquinolinone, 3,4-dihydro-2-methyl-3-phenyl-
• CAS No: 21868-89-3
• MF: C₁₆H₁₅NO
• MW: 237.296404123306
• CID: 1409250
• Update Time: 2024-08-16

1(2H)-Isoquinolinone, 3,4-dihydro-2-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Isoquinolinone, 3,4-dihydro-2-methyl-3-phenyl-

• Inchi： 1S/C16H15NO/c1-17-15(12-7-3-2-4-8-12)11-13-9-5-6-10-14(13)16(17)18/h2-10,15H,11H2,1H3
• InChI Key： ZMUXLFZXEWLBRZ-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)CC(C2=CC=CC=C2)N1C

Computed Properties

• Exact Mass: 237.11545

Experimental Properties

• Density: 1.140±0.06 g/cm3(Predicted)
• Melting Point: 105-106 °C
• Boiling Point: 396.3±41.0 °C(Predicted)
• PSA: 20.31
• pka: -1.99±0.40(Predicted)